Cas no 681448-78-2 (Benzamide, N-4-isoquinolinyl- (9CI))

Benzamide, N-4-isoquinolinyl- (9CI) structure
681448-78-2 structure
Product name:Benzamide, N-4-isoquinolinyl- (9CI)
CAS No:681448-78-2
MF:C16H12N2O
MW:248.27928
CID:878197
PubChem ID:12120563

Benzamide, N-4-isoquinolinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-4-isoquinolinyl- (9CI)
    • N-isoquinolin-4-ylbenzamide
    • DTXSID20477952
    • N-(ISOQUINOLIN-4-YL)BENZAMIDE
    • 681448-78-2
    • BENZAMIDE, N-4-ISOQUINOLINYL-
    • N-(4-Isoquinolinyl)benzamide
    • SCHEMBL17737762
    • Inchi: InChI=1S/C16H12N2O/c19-16(12-6-2-1-3-7-12)18-15-11-17-10-13-8-4-5-9-14(13)15/h1-11H,(H,18,19)
    • InChI Key: PBIBJVJKWIRIOA-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)NC2=CN=CC3=CC=CC=C32

Computed Properties

  • Exact Mass: 248.094963011g/mol
  • Monoisotopic Mass: 248.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42Ų
  • XLogP3: 2.9

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